Cas no 1538244-56-2 (N-methyl-N-(2-methylfuran-3-yl)methylhydroxylamine)

• Product Name: N-methyl-N-(2-methylfuran-3-yl)methylhydroxylamine
• CAS No: 1538244-56-2
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 5797510
• PubChem ID: 96732982
• Update Time: 2025-06-22

N-methyl-N-(2-methylfuran-3-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(2-methylfuran-3-yl)methylhydroxylamine
• N-methyl-N-[(2-methylfuran-3-yl)methyl]hydroxylamine
• EN300-1771709
• 1538244-56-2

• Inchi： 1S/C7H11NO2/c1-6-7(3-4-10-6)5-8(2)9/h3-4,9H,5H2,1-2H3
• InChI Key： BYVWBXXYLHRDMR-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C)CN(C)O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 36.6Ų

Additional information on N-methyl-N-(2-methylfuran-3-yl)methylhydroxylamine

Introduction to N-methyl-N-(2-methylfuran-3-yl)methylhydroxylamine (CAS No. 1538244-56-2)

N-methyl-N-(2-methylfuran-3-yl)methylhydroxylamine, with the chemical identifier CAS No. 1538244-56-2, is a compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This molecule, characterized by its unique structural features, has been studied for its potential applications in drug development and synthetic chemistry. The presence of a hydroxylamine functional group and a substituted furan ring makes it a compound of interest for various chemical modifications and biological assays.

The compound's structure consists of a methyl group attached to a nitrogen atom, which is further connected to a hydroxylamine moiety. This nitrogen atom is also linked to a 2-methylfuran-3-yl group, which contributes to the molecule's complexity and reactivity. The combination of these structural elements suggests that N-methyl-N-(2-methylfuran-3-yl)methylhydroxylamine may exhibit properties that are useful in the synthesis of more complex molecules, particularly in the context of medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can serve as intermediates in the synthesis of pharmaceuticals. The unique reactivity of hydroxylamine derivatives has made them valuable tools in organic synthesis, often used in the formation of amine bonds and other functional group transformations. The presence of the 2-methylfuran-3-yl group in this compound adds an additional layer of complexity, potentially allowing for diverse chemical modifications and applications.

One of the most compelling aspects of N-methyl-N-(2-methylfuran-3-yl)methylhydroxylamine is its potential role in the development of new drugs. Researchers have been exploring its use as a building block for more complex molecules, particularly those targeting neurological disorders and inflammatory conditions. The hydroxylamine group is known to be involved in various biological processes, making it a promising candidate for drug discovery.

Recent studies have demonstrated the importance of furan derivatives in medicinal chemistry due to their ability to interact with biological targets in unique ways. The 2-methylfuran-3-yl moiety in this compound may enhance its binding affinity to specific receptors or enzymes, making it a valuable component in drug design. Additionally, the methyl groups attached to the nitrogen atom could provide steric hindrance that influences the compound's pharmacokinetic properties.

The synthesis of N-methyl-N-(2-methylfuran-3-yl)methylhydroxylamine presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as nucleophilic substitution reactions and metal-catalyzed cross-coupling reactions have been employed to construct the desired framework efficiently.

In conclusion, N-methyl-N-(2-methylfuran-3-yl)methylhydroxylamine (CAS No. 1538244-56-2) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for synthetic chemists and drug developers alike. As research continues to uncover new applications for this molecule, it is likely that its importance will only grow in the coming years.